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Compound of Interest

Compound Name: sAJM589

Cat. No.: B610665 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

sAJM589 is a small molecule inhibitor that potently disrupts the interaction between the

oncoproteins Myc and Max.[1][2][3][4][5][6] The Myc family of transcription factors are central

regulators of cell proliferation, growth, and apoptosis, and their dysregulation is a hallmark of

many human cancers.[2][4][7] sAJM589 functions by inhibiting the heterodimerization of Myc

and Max, which is essential for their transcriptional activity.[2][4] This disruption leads to a

reduction in Myc protein levels, suppression of Myc target gene expression, and inhibition of

cell proliferation in Myc-dependent cancer cell lines.[2][6][8] The IC50 for the disruption of the

Myc-Max heterodimer is approximately 1.8 μM.[1][2][3][5][9]

This document provides a detailed protocol for the preparation, storage, and handling of

sAJM589 stock solutions using Dimethyl Sulfoxide (DMSO) as the solvent.

Quantitative Data Summary
For ease of reference, the key quantitative properties of sAJM589 are summarized in the table

below.
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Property Value Citations

Molecular Weight 246.26 g/mol [3][5]

CAS Number 2089-82-9 [1][3][5][10]

Chemical Formula C₁₆H₁₀N₂O [5][8]

IC₅₀ (Myc-Max) 1.8 µM [1][2][3][5][9]

Solubility in DMSO

≥ 10 mM (approximately 2.46

mg/mL); also reported as 5

mg/mL

[3][9]

Storage (Powder)
-20°C for up to 3 years; 4°C for

up to 2 years
[3][5][9]

Storage (in DMSO)

-80°C for up to 6 months;

-20°C for up to 1 month. Avoid

repeated freeze-thaw cycles.

[3][5][9][11]

Experimental Protocols
Materials Required

sAJM589 powder (CAS: 2089-82-9)

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO, cell culture grade)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

Protocol for Preparing a 10 mM sAJM589 Stock Solution
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This protocol describes the preparation of a 10 mM stock solution, a commonly used

concentration for in vitro assays.

Step 1: Calculation

To prepare a 10 mM stock solution, the required mass of sAJM589 needs to be calculated

based on the desired volume. The molecular weight of sAJM589 is 246.26 g/mol .

Formula: Mass (mg) = Desired Concentration (mM) × Desired Volume (mL) × Molecular

Weight ( g/mol ) / 1000

Example Calculation for 1 mL of 10 mM stock:

Mass (mg) = 10 mM × 1 mL × 246.26 g/mol / 1000

Mass (mg) = 2.46 mg

Step 2: Weighing sAJM589

Before opening, centrifuge the vial of sAJM589 powder to ensure all the compound is at the

bottom.

Carefully weigh out the calculated amount (e.g., 2.46 mg) of sAJM589 powder using an

analytical balance in a fume hood or on a contained weighing station.

Step 3: Dissolution

Transfer the weighed sAJM589 powder into a sterile microcentrifuge tube or cryovial.

Add the corresponding volume of anhydrous DMSO to the tube (e.g., 1 mL for 2.46 mg of

powder).

Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is completely

dissolved. Gentle warming in a water bath (37°C) for a few minutes can aid dissolution if

necessary. Visually inspect the solution to ensure no particulates are present.

Step 4: Aliquoting and Storage
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To avoid repeated freeze-thaw cycles which can degrade the compound, it is highly

recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10-20 µL)

in sterile cryovials.[11]

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-term

storage (up to 1 month).[3][5]

Preparation of Working Solutions for Cell-Based Assays
When preparing working solutions for cell culture experiments, it is crucial to minimize the final

DMSO concentration to avoid cellular toxicity. The final DMSO concentration should generally

be kept below 0.5%, and ideally below 0.1%.[11][12]

Perform serial dilutions of the 10 mM DMSO stock solution in fresh, sterile cell culture

medium to achieve the desired final concentration of sAJM589.

It is best practice to make intermediate dilutions in DMSO before the final dilution into the

aqueous medium to prevent precipitation of the compound.[12]

Always include a vehicle control in your experiments, which consists of the same final

concentration of DMSO in the cell culture medium without the compound.[11]

Visualizations
Experimental Workflow Diagram
The following diagram illustrates the workflow for preparing the sAJM589 stock solution.
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Preparation
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1. Calculate Mass
(e.g., 2.46 mg for 1 mL of 10 mM)

2. Weigh sAJM589 Powder

Required Mass

3. Add Anhydrous DMSO

Powder

4. Vortex to Dissolve

Suspension

5. Aliquot into Single-Use Tubes

10 mM Stock Solution

6. Store at -80°C or -20°C

7. Prepare Working Solution
(Dilute in media)

Thaw one aliquot
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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